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Abstract

KDM5-C49 hydrochloride is a potent and selective inhibitor of the KDM5 family of histone
lysine demethylases. This technical guide provides an in-depth analysis of its structure-activity
relationship (SAR), mechanism of action, and experimental evaluation. By summarizing key
guantitative data, detailing experimental protocols, and visualizing relevant pathways, this
document serves as a comprehensive resource for researchers in epigenetics and drug
discovery.

Introduction

The KDMS5 family of enzymes, comprising KDM5A, KDM5B, KDM5C, and KDMS5D, are Fe(ll)
and a-ketoglutarate-dependent oxygenases that play a critical role in epigenetic regulation by
removing methyl groups from histone H3 at lysine 4 (H3K4), particularly H3K4me3 and
H3K4me2.[1][2] Dysregulation of KDM5 activity is implicated in various cancers, making them
attractive targets for therapeutic intervention. KDM5-C49, also known as KDOAM-20, has
emerged as a key chemical probe for studying KDM5 biology and as a lead compound for drug
development.[3][4] This guide explores the core aspects of its biochemical and cellular activity.

© 2026 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15583812#bc-rfq
https://www.benchchem.com/product/b15583812/docs?utm_src=pdf-body#the-structure-activity-relationship-of-kdm5-c49-hydrochloride-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC6175112/
https://pubmed.ncbi.nlm.nih.gov/37751138/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5935520/
https://www.medchemexpress.com/kdm5-c49.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Inhibitory Activity

KDM5-C49 hydrochloride demonstrates potent inhibition of the catalytic activity of KDM5A,
KDM5B, and KDM5C. The half-maximal inhibitory concentrations (IC50) are summarized in the

table below.
Target Enzyme IC50 (nM)
KDM5A 40[3][4]
KDM5B 160[3][4]
KDM5C 100[3][4]

Structure-Activity Relationship (SAR)

KDM5-C49 is an analogue of 2,4-pyridinedicarboxylic acid (2,4-PDCA), a known inhibitor of 2-
oxoglutarate-dependent dioxygenases. The SAR of KDM5 inhibitors like KDM5-C49 is guided
by their interaction with the enzyme's active site.

The core scaffold of these inhibitors typically chelates the active site Fe(ll) ion, mimicking the
binding of the co-substrate 2-oxoglutarate. The selectivity of KDM5-C49 for the KDM5 family
over other Jumonji domain-containing histone demethylases is attributed to specific
interactions with amino acid residues within the KDM5 active site.[5] While a detailed SAR
study with numerous direct analogues of KDM5-C49 is not publicly available, comparisons with
other KDM5 inhibitors reveal key structural features for potent inhibition. For instance, the
carboxylate moiety is crucial for activity but imparts poor cell permeability.[6] This has led to the
development of cell-permeable prodrugs, such as the ethyl ester KDM5-C70, which is
hydrolyzed by intracellular esterases to release the active KDM5-C49.[6]

Mechanism of Action & Signaling Pathway

The primary mechanism of action of KDM5-C49 is the competitive inhibition of the KDM5
demethylase activity at the 2-oxoglutarate binding site.[5] By blocking the demethylation of
H3K4, KDM5-C49 leads to a global increase in the levels of H3K4 trimethylation (H3K4me3).[7]
H3K4me3 is a key epigenetic mark associated with active gene transcription. The sustained
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methylation at H3K4 can alter gene expression patterns, which in cancer cells can lead to the
suppression of tumor growth and the induction of apoptosis.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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